Cas no 855775-77-8 (Pregna-4,7,16-triene-12,20-dione, 1,2,3-trihydroxy-, (1a,2b,3a)-)

• Product Name: Pregna-4,7,16-triene-12,20-dione, 1,2,3-trihydroxy-, (1a,2b,3a)-
• CAS No: 855775-77-8
• MF: C₂₁H₂₆O₅
• MW: 358.428146839142
• CID: 4241420
• PubChem ID: 11256874
• Update Time: 2025-04-24

Pregna-4,7,16-triene-12,20-dione, 1,2,3-trihydroxy-, (1a,2b,3a)- Chemical and Physical Properties

Names and Identifiers

• Pregna-4,7,16-triene-12,20-dione, 1,2,3-trihydroxy-, (1a,2b,3a)-
• (+)-Terresterone B
• Terresterone B
• 2beta,3alpha-Dihydroxypregna-4,7,16-trien-12,20-dione
• CHEBI:211610
• 1alpha,2beta,3alpha-trihydroxypregna-4,7,16-trien-12,20-dione
• 855775-77-8
• (1R,2R,3S,9S,10R,13S,14S)-17-acetyl-1,2,3-trihydroxy-10,13-dimethyl-1,2,3,6,9,11,14,15-octahydrocyclopenta(a)phenanthren-12-one
• (1R,2R,3S,9S,10R,13S,14S)-17-acetyl-1,2,3-trihydroxy-10,13-dimethyl-1,2,3,6,9,11,14,15-octahydrocyclopenta[a]phenanthren-12-one

• Inchi： 1S/C21H26O5/c1-10(22)13-6-7-14-12-5-4-11-8-16(23)18(25)19(26)20(11,2)15(12)9-17(24)21(13,14)3/h5-6,8,14-16,18-19,23,25-26H,4,7,9H2,1-3H3
• InChI Key： DLJITFFQRIHLKS-UHFFFAOYSA-N
• SMILES： CC(C1C2(C(C3C(CC2=O)C2(C(=CC(C(C2O)O)O)CC=3)C)CC=1)C)=O

Computed Properties

• Exact Mass: 358.17802393Da
• Monoisotopic Mass: 358.17802393Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.185
• Topological Polar Surface Area: 94.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 20-oxosteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids 20-oxosteroids